Diethyl benzylpiperazinomethylphosphonate

• CAS RN: 157524-19-1
• Molecular Formula: C16H27N2O3P
• Molecular Weight: 326.37 g/mol
• IUPAC Name: 1-benzyl-4-(diethoxyphosphorylmethyl)piperazine
• InChI: InChI=1S/C16H27N2O3P/c1-3-20-22(19,21-4-2)15-18-12-10-17(11-13-18)14-16-8-6-5-7-9-16/h5-9H,3-4,10-15H2,1-2H3
• InChI Key: CPQDHKDKVMESSV-UHFFFAOYSA-N
• SMILES: CCOP(=O)(CN1CCN(CC1)CC2=CC=CC=C2)OCC
• synonyms: DBPMP; diethyl benzylpiperazinomethylphosphonate; O,O-diethyl (benzylpiperazinomethyl)phosphonate

Description

Diethyl benzylpiperazinomethylphosphonate (DEBPM) is a chemical compound that belongs to the family of organophosphorus compounds. It is a white crystalline solid that has been widely used in scientific research for its unique properties.

Mechanism of Action

Diethyl benzylpiperazinomethylphosphonate acts as an acetylcholinesterase inhibitor, which means that it prevents the breakdown of the neurotransmitter acetylcholine. This leads to an accumulation of acetylcholine in the synapse, which can cause overstimulation of the nervous system. The overstimulation of the nervous system can lead to a range of symptoms, including muscle spasms, convulsions, and respiratory failure.
Biochemical and Physiological Effects
The biochemical and physiological effects of Diethyl benzylpiperazinomethylphosphonate are similar to those of other organophosphorus compounds. Diethyl benzylpiperazinomethylphosphonate can cause inhibition of acetylcholinesterase, which can lead to overstimulation of the nervous system. This can result in a range of symptoms, including muscle spasms, convulsions, and respiratory failure. Diethyl benzylpiperazinomethylphosphonate can also cause inhibition of other enzymes, including butyrylcholinesterase and carboxylesterase.

Advantages and Limitations for Lab Experiments

Diethyl benzylpiperazinomethylphosphonate has several advantages for lab experiments. It is a highly sensitive and specific reagent that can detect nerve agents at very low concentrations. Diethyl benzylpiperazinomethylphosphonate is also relatively easy to synthesize and purify. However, Diethyl benzylpiperazinomethylphosphonate has some limitations for lab experiments. It is a toxic and hazardous substance that requires careful handling and disposal. Diethyl benzylpiperazinomethylphosphonate can also interfere with other biochemical assays, which can complicate data interpretation.

Future Directions

There are several future directions for research on Diethyl benzylpiperazinomethylphosphonate. One area of research is the development of new methods for the detection and quantification of nerve agents. This could involve the synthesis of new derivatives of Diethyl benzylpiperazinomethylphosphonate that have improved sensitivity and specificity. Another area of research is the development of new organophosphorus compounds that have potential applications in medicine and agriculture. This could involve the synthesis of new compounds that have improved efficacy and safety profiles.
Conclusion
In conclusion, Diethyl benzylpiperazinomethylphosphonate is a unique organophosphorus compound that has been widely used in scientific research for its properties. The synthesis of Diethyl benzylpiperazinomethylphosphonate is a complex process that requires careful control of the reaction conditions and purification techniques. Diethyl benzylpiperazinomethylphosphonate has several advantages for lab experiments, including its high sensitivity and specificity. However, Diethyl benzylpiperazinomethylphosphonate is a toxic and hazardous substance that requires careful handling and disposal. There are several future directions for research on Diethyl benzylpiperazinomethylphosphonate, including the development of new methods for the detection and quantification of nerve agents and the development of new organophosphorus compounds with potential applications in medicine and agriculture.

Synthesis Methods

The synthesis of Diethyl benzylpiperazinomethylphosphonate involves the reaction of benzyl chloride with diethyl phosphite, followed by the reaction of the resulting benzyl diethylphosphonate with piperazine. The final product is obtained by the subsequent reaction of the intermediate with formaldehyde. The synthesis of Diethyl benzylpiperazinomethylphosphonate is a complex process that requires careful control of the reaction conditions and purification techniques.

Scientific Research Applications

Diethyl benzylpiperazinomethylphosphonate has been widely used in scientific research as a reagent for the detection and quantification of nerve agents. It is a highly sensitive and specific reagent that can detect nerve agents at very low concentrations. Diethyl benzylpiperazinomethylphosphonate has also been used as a precursor for the synthesis of other organophosphorus compounds that have potential applications in medicine and agriculture.